(3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid

• IUPAC Name: 2-[3-(phenylmethoxycarbonylamino)piperidin-1-yl]acetic acid
• InChI: InChI=1S/C15H20N2O4/c18-14(19)10-17-8-4-7-13(9-17)16-15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,16,20)(H,18,19)
• InChI Key: UKIGGDFVJCPOST-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC(=O)O)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

(3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid is a piperidine-based acetic acid derivative featuring a benzyloxycarbonyl (Cbz) group at the 3-position of the piperidine ring. This compound is structurally characterized by:

• A six-membered piperidine ring.
• A Cbz-protected amino group at the 3-position.
• An acetic acid moiety linked to the piperidine nitrogen.

The Cbz group serves as a protective moiety for amines, commonly used in peptide synthesis and medicinal chemistry to prevent undesired reactions during synthetic processes . The compound’s stereochemistry (e.g., (S)- or (R)-enantiomers) and substituent variations significantly influence its physicochemical properties and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid typically involves the following steps:

• Piperidine Derivation: Piperidine is reacted with a suitable benzylating agent to introduce the benzyloxycarbonyl group.

• Amination: The resulting compound undergoes amination to introduce the amino group.

• Acetylation: Finally, the amino group is acetylated to form the acetic acid derivative.

Industrial Production Methods: In an industrial setting, the synthesis of this compound may involve large-scale reactions with optimized conditions to ensure high yield and purity. Continuous flow reactors and automated systems are often employed to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions: (3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid can undergo various chemical reactions, including:

• Oxidation: Oxidation reactions can convert the amino group to a nitro group or other oxidized forms.

• Reduction: Reduction reactions can reduce the benzyloxycarbonyl group to a benzyl group.

• Substitution: Substitution reactions can replace the acetic acid moiety with other functional groups.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: Various nucleophiles and electrophiles can be employed depending on the desired substitution.

Major Products Formed:

• Oxidation Products: Nitro derivatives, hydroxylamines, and other oxidized forms.

• Reduction Products: Benzyl derivatives and other reduced forms.

• Substitution Products: A wide range of functionalized derivatives depending on the substituent.

Scientific Research Applications

(3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid has several applications in scientific research:

• Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.

• Biology: It can be used as a building block for bioactive compounds and drug discovery.

• Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which (3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid exerts its effects depends on its molecular targets and pathways. The compound may interact with specific enzymes or receptors, leading to biological responses. The exact mechanism would need to be elucidated through detailed biochemical studies.

Comparison with Similar Compounds

Structural Variations and Key Differences

The following table summarizes structurally related compounds and their distinguishing features:

Compound Name	Substituent/Modification	Molecular Formula	Molecular Weight	Key Differences vs. Target Compound	References
[(S)-3-Benzyloxycarbonylamino-piperidin-1-yl]-acetic acid	(S)-enantiomer	C16H20N2O4	304.34	Stereochemistry impacts receptor binding.
[(R)-3-Benzyloxycarbonylamino-piperidin-1-yl]-acetic acid	(R)-enantiomer	C16H20N2O4	304.34	Enantiomeric differences in biological activity.
{3-[(Benzyloxycarbonyl-ethyl-amino)-methyl]-piperidin-1-yl}-acetic acid	Ethyl-amino group on methyl branch	C18H26N2O4	334.41	Increased hydrophobicity; altered solubility.
[(R)-3-(Benzyloxycarbonyl-methyl-amino)-piperidin-1-yl]-acetic acid	Methyl-amino substitution	C16H21N2O4	306.36	Reduced steric hindrance; lower molecular weight.
{3-[(Benzyloxycarbonyl-isopropyl-amino)-methyl]-piperidin-1-yl}-acetic acid	Isopropyl-amino branch	C19H28N2O4	348.44	Bulkier substituent; enhanced metabolic stability.
[(R)-3-(Benzyloxycarbonyl-cyclopropyl-amino)-pyrrolidin-1-yl]-acetic acid	Pyrrolidine ring + cyclopropyl group	C17H21N2O4	317.36	5-membered ring; altered conformational flexibility.

Analysis of Substituent Effects

• Stereochemistry : The (S)- and (R)-enantiomers (e.g., vs. ) exhibit divergent interactions with chiral biological targets, such as enzymes or receptors. Enantiopure forms are critical in drug design to avoid off-target effects.
• Methyl-amino (): Simplifies the structure, lowering molecular weight and steric hindrance, which may enhance synthetic accessibility.
• Ring Size : Replacing piperidine (6-membered) with pyrrolidine (5-membered) () alters ring puckering and hydrogen-bonding capabilities, affecting binding affinity in biological systems.

Biological Activity

(3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid, a synthetic compound, has garnered attention in medicinal chemistry due to its unique structural features, which include a piperidine ring and a benzyloxycarbonyl group. These characteristics suggest potential interactions with various biological targets, making it a candidate for pharmacological applications.

• Molecular Formula : C_{15}H_{20}N_{2}O_{3}
• Molecular Weight : 292.335 g/mol

The compound is characterized by its ability to undergo various chemical reactions, such as oxidation and reduction, which can be exploited to modify its biological activity or pharmacokinetic properties .

The mechanism of action of (3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The benzyloxycarbonyl group can act as a protecting group, enhancing the compound's binding affinity to its target while preventing premature degradation. The piperidine ring contributes to the compound's overall biological activity by facilitating interactions within hydrophobic pockets of proteins .

Biological Activities

Research indicates that (3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid exhibits several biological activities:

• Antiviral Activity : Similar piperidine derivatives have shown effectiveness against viral infections, particularly influenza . The structural modifications in these compounds are crucial for their antiviral efficacy.
• Antifungal Activity : Studies on related piperidine derivatives have revealed antifungal properties against Candida auris, suggesting that (3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid may also possess similar activity .
• Enzyme Inhibition : The compound has been studied for its potential to inhibit specific enzymes involved in disease processes, making it a candidate for drug development targeting various pathways .

Table 1: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects	References
Antiviral	N-benzyl piperidines	Effective against influenza
Antifungal	Piperidine derivatives	Inhibitory effects on C. auris
Enzyme Inhibition	Various piperidine analogs	Modulation of enzyme activity

Study on Antifungal Activity

A study highlighted the antifungal properties of piperidine derivatives against C. auris, demonstrating that certain modifications enhance their efficacy. The derivatives induced apoptotic cell death and disrupted the plasma membrane integrity of fungal cells, indicating a promising therapeutic potential .

Study on Antiviral Activity

Another research effort focused on the antiviral capabilities of structurally similar compounds, which were shown to inhibit viral fusion processes effectively. This suggests that (3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid may be developed further for antiviral applications .